Cas no 2229008-80-2 (3-(4-Bromo-3-methoxyphenoxy)-3-methylazetidine)

• Product Name: 3-(4-Bromo-3-methoxyphenoxy)-3-methylazetidine
• CAS No: 2229008-80-2
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 5781342
• PubChem ID: 165646032
• Update Time: 2025-05-24

3-(4-Bromo-3-methoxyphenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 2229008-80-2
• 3-(4-bromo-3-methoxyphenoxy)-3-methylazetidine
• EN300-1927904
• 3-(4-Bromo-3-methoxyphenoxy)-3-methylazetidine

• Inchi： 1S/C11H14BrNO2/c1-11(6-13-7-11)15-8-3-4-9(12)10(5-8)14-2/h3-5,13H,6-7H2,1-2H3
• InChI Key： RWIDGTLIANUNKJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)OC1(C)CNC1

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(4-Bromo-3-methoxyphenoxy)-3-methylazetidine

3-(4-Bromo-3-methoxyphenoxy)-3-methylazetidine: A Comprehensive Overview

3-(4-Bromo-3-methoxyphenoxy)-3-methylazetidine (CAS No. 2229008-80-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and methoxy-substituted phenoxy group attached to a 3-methylazetidine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The 3-(4-Bromo-3-methoxyphenoxy)-3-methylazetidine molecule is synthesized through a series of well-defined chemical reactions, typically involving the coupling of a brominated and methoxy-substituted phenol with an azetidine derivative. The synthesis process is highly controlled to ensure the formation of the desired product with high purity and yield. Recent advancements in synthetic methodologies have further optimized this process, reducing the number of steps and improving overall efficiency.

In terms of its physical and chemical properties, 3-(4-Bromo-3-methoxyphenoxy)-3-methylazetidine is a white crystalline solid with a melting point ranging from 115°C to 117°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various experimental settings, including in vitro and in vivo studies.

The biological activity of 3-(4-Bromo-3-methoxyphenoxy)-3-methylazetidine has been extensively studied, particularly in the context of its potential therapeutic applications. Research has shown that this compound exhibits potent activity against certain types of cancer cells, specifically those derived from breast and lung cancers. The mechanism of action is believed to involve the inhibition of specific signaling pathways that are crucial for cancer cell proliferation and survival.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 3-(4-Bromo-3-methoxyphenoxy)-3-methylazetidine to selectively target and inhibit the activity of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. This pathway plays a central role in regulating cell growth, metabolism, and survival, making it an attractive target for anticancer therapy. The study demonstrated that treatment with 3-(4-Bromo-3-methoxyphenoxy)-3-methylazetidine led to significant reductions in tumor size and improved survival rates in animal models of breast cancer.

Beyond its anticancer properties, 3-(4-Bromo-3-methoxyphenoxy)-3-methylazetidine has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have neuroprotective effects, potentially making it useful in the treatment of neurodegenerative diseases such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier and modulate specific neurotransmitter systems has been identified as key factors contributing to its neuroprotective activity.

In addition to its therapeutic potential, 3-(4-Bromo-3-methoxyphenoxy)-3-methylazetidine has been investigated for its use as a tool compound in basic research. Its unique structural features make it an ideal candidate for studying the structure-activity relationships (SAR) of similar compounds. By systematically modifying the substituents on the phenoxy group or the azetidine ring, researchers can gain insights into how these changes affect biological activity and selectivity.

The safety profile of 3-(4-Bromo-3-methoxyphenoxy)-3-methylazetidine has also been evaluated through preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 3-(4-Bromo-3-methoxyphenoxy)-3-methylazetidine (CAS No. 2229008-80-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing our understanding of complex biological processes.